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Compound of Interest

Compound Name:
7-Benzyl-1-oxa-3,7-

diazaspiro[4.4]nonan-2-one

CAS No.: 1495154-98-7

Cat. No.: B1466881

Get Quote

Executive Summary
The transition from flat, aromatic-rich molecules to three-dimensional (

-rich) architectures is a defining trend in modern medicinal chemistry. Diazaspiro scaffolds—
specifically diazaspiro[3.3]heptanes, [4.4]nonanes, and [5.5]undecanes—have emerged as
superior bioisosteres for piperazines and morpholines. While they offer improved
physicochemical properties (solubility,

) and novel exit vectors, their metabolic stability profile is distinct and often counter-intuitive.

This guide provides a comprehensive framework for predicting, measuring, and optimizing the

metabolic stability of diazaspiro cores. It integrates in silico site-of-metabolism (SOM) prediction

with rigorous in vitro microsomal stability protocols, grounded in recent structure-activity

relationship (SAR) data.

The Structural Paradigm: Escaping "Flatland"
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Diazaspiro scaffolds are not merely space-fillers; they are rigid, sp3-rich linkers that alter the

spatial orientation of substituents without adding excessive lipophilicity.

The "Piperazine Problem" vs. The Spiro Solution
Traditional piperazine rings are ubiquitous but suffer from high metabolic clearance due to rapid

N-oxidation and

-carbon hydroxylation. Diazaspiro[3.3]heptane, for instance, constrains the nitrogen lone pairs
and reduces the accessible surface area of the

-carbons, often resulting in lower intrinsic clearance (

).

Feature
Piperazine
(Traditional)

Diazaspiro[3.3]hept
ane (Bioisostere)

Impact on Stability

Hybridization (Chair conformation) (Rigid, strained)

Rigid rings resist

induced-fit binding to

CYPs.

Basicity (

)

~9.8 (Secondary

amine)
~8.5 - 9.5 (Tunable)

Lower

can reduce lysosomal

trapping and CYP

binding.

Lipophilicity Moderate Lower (typically)

Reduced

correlates with lower

metabolic liability.[1]

Exit Vectors 180° (Linear)
Tunable (Linear or

Angular)

Altered shape

prevents binding to

specific CYP active

sites.

Metabolic Vulnerabilities & Biotransformation
Pathways
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Despite their advantages, diazaspiro rings possess specific "soft spots." Understanding these

is crucial for predictive modeling.

Primary Clearance Mechanisms
N-Dealkylation: The most common pathway. CYP450 enzymes (typically 3A4 or 2D6)

hydroxylate the carbon

to the nitrogen, leading to hemiaminal collapse and ring opening or cleavage of the
substituent.

N-Oxidation: Flavin-containing monooxygenases (FMOs) or CYPs can directly oxidize the

spiro-nitrogen, forming N-oxides. This is prevalent in sterically unhindered spiro-amines.

Ring Scission: In highly strained systems (e.g., [3.3] systems), oxidative stress can

occasionally lead to ring opening, though this is less common than in non-spirocyclic

strained rings.

Visualization of Metabolic Fate
The following diagram outlines the divergent metabolic pathways for a generic diazaspiro

scaffold.
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Caption: Divergent metabolic pathways for diazaspiro amines. Pathway A (Dealkylation) is the

primary driver of high clearance.
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Predictive Frameworks (In Silico)
Before synthesis, computational tools must be used to prioritize designs. Standard QSAR

models often fail with spirocycles due to a lack of training data.

Recommended Computational Workflow
Site of Metabolism (SOM) Prediction: Use tools like MetaSite or StarDrop (WhichP450).

Specific Tactic: Look for high "lability scores" on the methylene carbons adjacent to the

nitrogen.

Correction: If the model predicts high lability on the bridgehead carbon (the spiro carbon),

disregard it; steric bulk usually protects this position.

Bond Graph Augmentation: Recent approaches using Graph Neural Networks (GNNs) like

MS-BACL (Metabolic Stability via Bond-Atom Contrastive Learning) have shown superior

performance in predicting stability for complex scaffolds by analyzing bond-to-bond

relationships, not just atom types [1].

3D Docking: Dock the spiro-scaffold into the crystal structure of CYP3A4 (PDB: 1TQN).

Check if the spiro-ring orientation forces the

-carbons into the heme iron's "reaction zone" (approx. 3-5 Å).

Experimental Validation: Microsomal Stability
Protocol
This protocol is designed to be a self-validating system for determining Intrinsic Clearance (

) and Half-life (

).

Objective: Determine the rate of disappearance of the test compound in Human Liver

Microsomes (HLM).

Reagents & Setup
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Microsomes: Pooled HLM (20 mg/mL protein concentration).

Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4

U/mL G6P dehydrogenase, 3.3 mM

).

Quench Solution: Acetonitrile (ACN) containing Internal Standard (e.g., Tolbutamide or

Propranolol).

Test Compound: 10 mM stock in DMSO.

Step-by-Step Methodology
Pre-Incubation:

Dilute HLM to 0.5 mg/mL in phosphate buffer (100 mM, pH 7.4).

Spike test compound to a final concentration of 1 µM (keeps DMSO < 0.1%).

Incubate at 37°C for 5 minutes to equilibrate.

Reaction Initiation:

Add NADPH regenerating system to start the reaction.[2]

Control: Run a parallel incubation without NADPH to assess chemical stability (hydrolysis).

Sampling (Time Course):

Withdraw 50 µL aliquots at

minutes.

Immediately dispense into 150 µL of ice-cold Quench Solution.

Processing:

Vortex for 1 min, then centrifuge at 4,000 rpm for 15 min (4°C) to pellet proteins.
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Transfer supernatant to LC-MS/MS vials.

Analysis:

Monitor parent ion disappearance via MRM (Multiple Reaction Monitoring).

Data Calculation
Calculate the slope (

) of the natural log of percent remaining vs. time.

Strategic Optimization: SAR Case Studies
How do you fix a metabolic liability in a diazaspiro scaffold?

Case Study: Olaparib Analogues (Piperazine vs.
Diazaspiro)
Research into PARP inhibitors has demonstrated that replacing the piperazine core of Olaparib

with a diazaspiro[3.3]heptane or [5.5]undecane moiety can drastically alter the metabolic profile

[2].

Observation: The diazaspiro[3.3]heptane analogue showed reduced clearance compared to

the piperazine parent.

Mechanism: The "pucker" of the piperazine ring exposes the axial hydrogens to CYP

oxidation. The rigid, orthogonal geometry of the diazaspiro[3.3]heptane locks these

hydrogens in a less accessible orientation.

Strategy: Blocking the Soft Spot
If the

-carbon is the metabolic hot spot:

Fluorination: Introduce fluorine atoms on the methylene groups of the spiro ring. The C-F

bond is metabolically inert and electron-withdrawing, deactivating the adjacent C-H bonds.
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Oxetane Switch: Replace one of the azetidine rings in a diazaspiro[3.3]heptane with an

oxetane (creating a 2-oxa-6-azaspiro[3.3]heptane). This removes one basic nitrogen and one

set of labile

-hydrogens entirely [3].

Optimization Workflow Diagram
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Caption: Decision tree for optimizing metabolically unstable diazaspiro compounds.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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